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Compound of Interest

Compound Name: Dimethyl phosphonate

Cat. No.: B1257649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dimethyl phosphonate (DMP), a

versatile organophosphorus compound with significant applications in various scientific and

industrial fields. This document consolidates essential data on its chemical and physical

properties, outlines detailed experimental protocols for its synthesis and key reactions, and

presents its metabolic pathway.

Core Chemical and Physical Properties
Dimethyl phosphonate is a colorless liquid with a mild odor. It is a dialkyl phosphite ester that

exists in equilibrium with its tautomeric form, dimethyl hydrogen phosphite. Its key physical and

chemical properties are summarized in the tables below for easy reference and comparison.

Physical Properties
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Property Value Reference

Molecular Formula C₂H₇O₃P [1]

Molecular Weight 110.05 g/mol [1]

Appearance Colorless liquid [1][2][3]

Boiling Point 170-171 °C [3][4]

Melting Point < -60 °C [2]

Density 1.2002 g/cm³ at 20 °C [1][3]

Refractive Index n20/D 1.402 [4]

Vapor Pressure 1.35 hPa at 20 °C [2]

Solubility

Soluble in water (> 100 g/L at

19.5 °C); miscible with most

organic solvents.

[1][2][3]

Flash Point 71 °C [4]

Log Kₒw -1.2 [2]

Spectral Data
Spectroscopy Data Reference

¹H NMR Sadtler, Aldrich [864C]

¹³C NMR Sadtler[5]

³¹P NMR Not explicitly found in search results.

Infrared (IR) Sadtler[6], Aldrich [549D]

Mass Spectrometry (MS) NIST/EPA/MSDC Mass Spectral Database

Synthesis and Experimental Protocols
Dimethyl phosphonate is primarily synthesized through the reaction of phosphorus trichloride

with methanol or sodium methoxide.[3] Below are detailed experimental protocols for its
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synthesis and its application in the synthesis of α-aminophosphonates, a class of compounds

with significant biological activity.

Synthesis of Dimethyl Phosphonate
While a specific, detailed experimental protocol for the synthesis of dimethyl phosphonate
was not found in the provided search results, the general manufacturing process involves the

reaction of phosphorus trichloride with methanol.[3] A generalized laboratory-scale procedure

based on this reaction is as follows:

Reaction: PCl₃ + 3CH₃OH → (CH₃O)₂P(O)H + CH₃Cl + 2HCl

Procedure:

A three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a reflux condenser connected to a gas trap (to absorb HCl gas) is charged with an

appropriate solvent (e.g., dichloromethane).

The flask is cooled in an ice-water bath.

Phosphorus trichloride is slowly added to the solvent.

Methanol is added dropwise from the dropping funnel to the stirred solution of phosphorus

trichloride at a controlled rate to manage the exothermic reaction and the evolution of HCl

gas.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours to ensure complete reaction.

The reaction mixture is then washed with a saturated sodium bicarbonate solution to

neutralize any remaining acid, followed by a brine wash.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude product is purified by vacuum distillation to yield pure dimethyl phosphonate.
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Three-Component Synthesis of α-Aminophosphonates
(Kabachnik-Fields Reaction)
Dimethyl phosphonate is a key reagent in the Kabachnik-Fields reaction, a one-pot synthesis

of α-aminophosphonates.

Reaction Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dimethyl Phosphonate (CAS 868-85-9): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1257649#dimethyl-phosphonate-cas-number-868-
85-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

